Cas no 305372-44-5 ((2Z)-2-(1H-1,3-benzodiazol-2-yl)-3-hydroxypent-2-enenitrile)

• Product Name: (2Z)-2-(1H-1,3-benzodiazol-2-yl)-3-hydroxypent-2-enenitrile
• CAS No: 305372-44-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6214525
• PubChem ID: 726442
• Update Time: 2024-01-06

(2Z)-2-(1H-1,3-benzodiazol-2-yl)-3-hydroxypent-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(1H-1,3-benzodiazol-2-yl)-3-hydroxypent-2-enenitrile
• Oprea1_388569
• 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxopentanenitrile
• SR-01000434451
• HMS1422A02
• Cambridge id 5859190
• SR-01000434451-1
• (Z)-2-(1H-benzimidazol-2-yl)-3-hydroxypent-2-enenitrile
• AB00099504-01
• IDI1_009629
• F0797-0037
• AKOS001616958
• (Z)-2-(1H-benzo[d]imidazol-2-yl)-3-hydroxypent-2-enenitrile
• Z57174835
• 2-(2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-YLIDENE)-3-OXOPENTANENITRILE
• 301344-10-5
• 305372-44-5
• MFCD01793973
• AKOS000660802
• DTXSID701181072

• Inchi： 1S/C12H11N3O/c1-2-11(16)8(7-13)12-14-9-5-3-4-6-10(9)15-12/h3-6,16H,2H2,1H3,(H,14,15)/b11-8-
• InChI Key： BSQHESYAAZYILW-FLIBITNWSA-N
• SMILES： O/C(/CC)=C(/C#N)\C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7Ų